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Introduction
The D-xylose absorption test is a clinical diagnostic tool used to assess the absorptive

capacity of the proximal small intestine.[1][2][3][4][5] D-xylose, a pentose sugar, is readily

absorbed in the small intestine without the need for pancreatic enzymes for digestion.[3][6] Its

absorption is dependent on the integrity of the intestinal mucosa.[2][3] Therefore, measuring

the levels of D-xylose in blood and urine after an oral dose can help in the differential

diagnosis of malabsorption syndromes.[1][4][7] Conditions such as celiac disease, Crohn's

disease, small intestinal bacterial overgrowth (SIBO), and Whipple's disease can lead to

impaired D-xylose absorption and are often investigated using this test.[1][8]

Principle of the Test
The D-xylose absorption test is based on the principle that a healthy small intestine will

efficiently absorb D-xylose.[1] Following oral administration, D-xylose is absorbed into the

bloodstream and subsequently excreted by the kidneys into the urine.[1] Low levels of D-
xylose in the blood and/or urine are indicative of malabsorption in the proximal small intestine.

[1][4][5]

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the D-xylose absorption

test.
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Parameter Adult Pediatric

D-Xylose Dosage
25 g dissolved in 250 mL of

water[9][10]

0.5 g/kg of body weight, up to

a maximum of 25 g[1][11]

Blood Sample Collection

Fasting sample, then 2 hours

post-ingestion[4][9][12] (some

protocols include 1 and 3-hour

samples[1][13])

Fasting sample, then 1 hour

post-ingestion[4][12][14]

Urine Sample Collection
5-hour collection post-

ingestion[1][4][9][12]

5-hour collection post-

ingestion[4]

Normal Blood Levels >20-40 mg/dL at 2 hours[1] >15-20 mg/dL at 1 hour[14]

Normal Urine Excretion
>4-5 g in 5 hours (16-40% of

ingested dose)[1][9]

10-33% of ingested dose in 5

hours[15]

Abnormal Blood Levels
<20 mg/dL at 2 hours may

indicate malabsorption

<15 mg/dL at 1 hour may

indicate malabsorption

Abnormal Urine Excretion
<4 g in 5 hours suggests

malabsorption[3][15]

<10% of ingested dose in 5

hours suggests malabsorption

Experimental Protocol
Patient Preparation:

Fasting: The patient must fast for 8-12 hours prior to the test. For children under 9 years old,

a 4-hour fast is typically required.[4] Water is permitted.[1][4]

Dietary Restrictions: For 24 hours before the test, the patient should avoid foods high in

pentose, such as fruits, jams, jellies, and pastries.[4][12]

Medication Review: Certain medications, including aspirin and indomethacin, may interfere

with the test results. The supervising physician may instruct the patient to temporarily

discontinue these medications.[4][12]

Activity: The patient should avoid strenuous exercise for 24 hours before the test and should

rest during the test period.[1][12] Smoking is also prohibited.[1][9][10]
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Test Procedure:

Baseline Samples: A fasting blood sample and a first-morning void urine sample are

collected before the administration of D-xylose.[4][9][10] The patient should empty their

bladder completely, and this initial urine is discarded.[10][11]

D-Xylose Administration: The patient drinks a solution containing a specified dose of D-
xylose.

Adults: 25 grams of D-xylose dissolved in approximately 250 mL of water.[9][10] The

patient is encouraged to drink an additional 250 mL of water.[9][10]

Children: The dose is calculated based on body weight, typically 0.5 g/kg.[1][11]

Sample Collection:

Blood: For adults, a blood sample is drawn 2 hours after ingestion.[4][9][12] For children, a

blood sample is typically drawn 1 hour after ingestion.[4][12][14]

Urine: All urine produced over the next 5 hours is collected in a single container.[1][4][9]

[12]

Sample Processing and Analysis:

Blood samples are collected in sodium fluoride (gray-top) tubes.[14]

The total volume of the 5-hour urine collection is measured and recorded.[9][10]

D-xylose concentration in blood and urine is typically determined using a colorimetric

method.[11][15]

Logical Workflow of D-Xylose Absorption Test
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. D-Xylose Absorption Test: Definition, Mechnism, Significance [bshingredients.com]

2. m.youtube.com [m.youtube.com]

3. D-xylose absorption test - Wikipedia [en.wikipedia.org]

4. D-Xylose Absorption Test [myhealth.alberta.ca]

5. nyp.org [nyp.org]

6. faculty.ksu.edu.sa [faculty.ksu.edu.sa]

7. youtube.com [youtube.com]

8. D-xylose absorption: MedlinePlus Medical Encyclopedia [medlineplus.gov]

9. mayocliniclabs.com [mayocliniclabs.com]

10. reliancediagnosticslab.com [reliancediagnosticslab.com]

11. Quest Diagnostics: Test Directory [testdirectory.questdiagnostics.com]

12. D-Xylose Absorption Test | Charlotte Hungerford Hospital | Torrington, CT
[charlottehungerford.org]

13. ucsfbenioffchildrens.org [ucsfbenioffchildrens.org]

14. Quest Diagnostics: Test Directory [testdirectory.questdiagnostics.com]

15. Tolerance test with D-xylose - WikiLectures [wikilectures.eu]

To cite this document: BenchChem. [Application Notes and Protocols: D-Xylose Absorption
Test for Clinical Diagnosis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076711#d-xylose-absorption-test-protocol-for-clinical-
diagnosis]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b076711?utm_src=pdf-custom-synthesis
https://www.bshingredients.com/d-xylose-absorption-test/
https://m.youtube.com/watch?v=ST5ERy9iiok
https://en.wikipedia.org/wiki/D-xylose_absorption_test
https://myhealth.alberta.ca/Health/pages/conditions.aspx?hwid=hw6154
https://www.nyp.org/healthlibrary/tests/d-xylose-absorption-test
https://faculty.ksu.edu.sa/sites/default/files/Lab6-D-%20Xylose%20Absorption%20Test.pdf
https://www.youtube.com/watch?v=brbONM6loW0
https://medlineplus.gov/ency/article/003606.htm
https://www.mayocliniclabs.com/test-notifications/attachment.php?id=19352
https://www.reliancediagnosticslab.com/tests/xylose-absorption-test-adult-25g-dose/
https://testdirectory.questdiagnostics.com/test/test-detail/941/?cc=MASTER
https://www.charlottehungerford.org/health-wellness/health-resources/health-library/detail?id=hw6154&lang=en-us
https://www.charlottehungerford.org/health-wellness/health-resources/health-library/detail?id=hw6154&lang=en-us
https://www.ucsfbenioffchildrens.org/medical-tests/d-xylose-absorption
https://testdirectory.questdiagnostics.com/test/test-detail/1199/d-xylose-absorption-test-blood-1-hour?p=r&cc=MASTER
https://www.wikilectures.eu/w/Tolerance_test_with_D-xylose
https://www.benchchem.com/product/b076711#d-xylose-absorption-test-protocol-for-clinical-diagnosis
https://www.benchchem.com/product/b076711#d-xylose-absorption-test-protocol-for-clinical-diagnosis
https://www.benchchem.com/product/b076711#d-xylose-absorption-test-protocol-for-clinical-diagnosis
https://www.benchchem.com/product/b076711#d-xylose-absorption-test-protocol-for-clinical-diagnosis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b076711?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076711?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

